Cas no 39494-12-7 (Propanamide,3-chloro-N-(4-chloro-2-methylphenyl)-)

Propanamide,3-chloro-N-(4-chloro-2-methylphenyl)- structure
39494-12-7 structure
Product Name:Propanamide,3-chloro-N-(4-chloro-2-methylphenyl)-
CAS No:39494-12-7
MF:C10H11Cl2NO
MW:232.106440782547
CID:312208
PubChem ID:236739
Update Time:2025-04-19

Propanamide,3-chloro-N-(4-chloro-2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Propanamide,3-chloro-N-(4-chloro-2-methylphenyl)-
    • 3-chloro-N-(4-chloro-2-methylphenyl)propanamide
    • 3-CHLORO-N-(4-CHLORO-2-METHYL-PHENYL)PROPANAMIDE
    • 3-chloro-propionic acid-(4-chloro-2-methyl-anilide)
    • 3-Chlor-propionsaeure-(4-chlor-2-methyl-anilid)
    • AC1L5X9X
    • AC1Q3LP9
    • AR-1F2723
    • NSC39583
    • 39494-12-7
    • NSC-39583
    • DTXSID00284888
    • AKOS000192747
    • Inchi: 1S/C10H11Cl2NO/c1-7-6-8(12)2-3-9(7)13-10(14)4-5-11/h2-3,6H,4-5H2,1H3,(H,13,14)
    • InChI Key: WTIBWAVBYMIFCW-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C)C=1)NC(CCCl)=O

Computed Properties

  • Exact Mass: 231.02200
  • Monoisotopic Mass: 231.0217694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.10000
  • LogP: 3.28880
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